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Compound of Interest

Compound Name: 5-Methyl-MDA
CAS No.: 749191-14-8
Cat. No.: B1251306
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-3,4-methylenedioxyamphetamine (5-Methyl-MDA) is a substituted amphetamine and
a structural analog of 3,4-methylenedioxyamphetamine (MDA) and 3,4-
methylenedioxymethamphetamine (MDMA). As a designer drug, its unique chemical structure
necessitates robust analytical methods for unequivocal identification in forensic, clinical, and
research settings. These application notes provide detailed protocols for the identification and
characterization of 5-Methyl-MDA using a suite of standard analytical techniques.

Chemical and Physical Properties
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Property Value Reference

) 1-(7-Methyl-1,3-benzodioxol-5-
Chemical Name ] [1]
yl)propan-2-amine

Molecular Formula C11H1sNO2 [1]

Molecular Weight 193.24 g/mol [2]

White solid (as hydrochloride
Appearance [3]
salt)

_ _ 214-215 °C (as hydrochloride
Melting Point [3]
salt)

Analytical Techniques and Protocols

This section outlines the detailed experimental protocols for the identification of 5-Methyl-MDA
using Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and
Fourier-Transform Infrared (FTIR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the identification of volatile and semi-volatile compounds
like 5-Methyl-MDA. The method provides both chromatographic retention time and a mass
fragmentation pattern, which together offer a high degree of specificity.

a) Sample Preparation (for seized powder or pure substance):

Accurately weigh 1 mg of the sample.

Dissolve the sample in 1 mL of methanol.

Vortex the solution to ensure complete dissolution.

If necessary, dilute the sample to an appropriate concentration (e.g., 10 ug/mL) with
methanol.
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b) Instrumentation and Conditions:
e Gas Chromatograph: Agilent 7890A GC system (or equivalent)
o Mass Spectrometer: Agilent 5975C VL MSD (or equivalent)
e Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent
« Injector Temperature: 250 °C
« Injection Mode: Splitless (or split 10:1 for concentrated samples)
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 1 minute
o Ramp: 15 °C/min to 280 °C
o Hold: 5 minutes at 280 °C
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
o MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

¢ lonization Mode: Electron lonization (El) at 70 eV

Scan Range: 40-400 amu

The primary fragmentation of phenethylamines like 5-Methyl-MDA typically involves cleavage
of the C-C bond beta to the nitrogen atom, resulting in a characteristic iminium ion.

Table 1: Predicted GC-MS Fragmentation for 5-Methyl-MDA
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Mass-to-Charge Ratio

(miz) Proposed Fragment Relative Abundance
miz
193 [M]* (Molecular lon) Low
150 [M - C2HsN]+ Moderate
135 M - CsHsN]* (Benzylic cation Moderate
[ I (Benzy
44 [C2HeN]* (Iminium ion) High (Base Peak)

Note: The fragmentation pattern is predicted based on the fragmentation of similar structures
like MDA and MDMA.. The base peak is expected at m/z 44, corresponding to the iminium
cation [CH(CH3)NHz]*.

Experimental Workflow for GC-MS Analysis of 5-Methyl-MDA

Sample Preparation Chromatographic Separation
(Dissolution in Methanol) (HP-5MS column)

Mass Analysis
(Quadrupole)

Electron lonization (70 eV) Detection & Data Acquisition

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 5-Methyl-MDA.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it ideal for the analysis of 5-Methyl-
MDA in complex matrices such as biological fluids. This protocol focuses on a method suitable
for quantitative analysis.

a) Sample Preparation (for biological matrices, e.g., plasma or urine):
e To 100 pL of sample, add an internal standard (e.g., 5-Methyl-MDA-d5).

o Perform protein precipitation by adding 300 uL of cold acetonitrile.
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e Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

e Reconstitute the residue in 100 pL of mobile phase A.

b) Instrumentation and Conditions:

Liquid Chromatograph: Shimadzu Nexera X2 UHPLC system (or equivalent)

e Mass Spectrometer: SCIEX QTRAP 6500+ (or equivalent)

e Column: C18 column (e.g., Phenomenex Kinetex C18, 2.6 pm, 100 A, 100 x 2.1 mm)
» Mobile Phase A: 0.1% formic acid in water

» Mobile Phase B: 0.1% formic acid in acetonitrile

o Gradient:

0-1 min: 5% B

o

1-5 min: 5% to 95% B

[¢]

[¢]

5-7 min: 95% B

[e]

7.1-9 min: 5% B (re-equilibration)

e Flow Rate: 0.4 mL/min

e Column Temperature: 40 °C

» lon Source: Electrospray lonization (ESI), positive mode

e lonSpray Voltage: 5500 V

e Temperature: 500 °C
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e Curtain Gas: 35 psi
e Collision Gas: Nitrogen

For quantitative analysis, Multiple Reaction Monitoring (MRM) is employed. The precursor ion
is the protonated molecule [M+H]*, and product ions are generated through collision-induced
dissociation.

Table 2: Predicted LC-MS/MS MRM Transitions for 5-Methyl-MDA

Product lon Product lon .
Precursor lon Collision
Analyte (ml/z) - (mlz) -
(m/z) . . Energy (eV)
Quantifier Qualifier
5-Methyl-MDA 194.1 163.1 135.1 25
5-Methyl-MDA-
199.1 168.1 140.1 25
ds (IS)

Note: The quantifier and qualifier ions are predicted based on the fragmentation of similar
amphetamine structures. The collision energy would need to be optimized for the specific
instrument used.

Logical Flow for LC-MS/MS Method Development
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Analyte Infusion

Direct Infusion of 5-Methyl-MDA

:

Optimize ESI Parameters
(Voltage, Temperature)

MS/MS Optimization

Select Precursor lon
([M+H]*+ = 194.1)

'

Fragment Precursor lon

l L.C Method Development

Select Product lons
(Quantifier & Qualifier)

: :

Optimize Mobile Phase
(A: H20 + 0.1% FA, B: ACN + 0.1% FA)

:

P Develop Gradient Elution Profile

Select C18 Column

Optimize Collision Energy (CE)
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Unknown Sample
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Presumptive Screening
(e.g., Color Tests)

Confirmation

GC-MS Analysis
(Retention Time & Mass Spectrum)

LC-MS/MS Analysis
(MRM Transitions)

NMR Spectroscopy
(*H and 3C Spectra)

FTIR Spectroscopy
(Functional Groups)

Structural Elucidation Functional Group Analysis

Confirmed Identification of |
5-Methyl-MDA o

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-identification-of-5-methyl-mda]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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